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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872 Get Quote

Introduction
3,3-Dimethyl-1-hexene is an organic compound classified as a branched-chain alkene.[1] Its

molecular formula is C₈H₁₆, and it consists of a six-carbon hexene backbone with two methyl

groups attached to the third carbon atom.[1] The presence of a terminal carbon-carbon double

bond and a sterically hindered quaternary carbon center gives this molecule unique chemical

properties and reactivity. This technical guide provides a comprehensive overview of the

chemical structure, bonding, physicochemical properties, and spectroscopic data of 3,3-
Dimethyl-1-hexene. Additionally, a representative synthetic protocol is detailed, making this

document a valuable resource for researchers, scientists, and professionals in drug

development and chemical synthesis.

Chemical Structure and Bonding
The structure of 3,3-Dimethyl-1-hexene is defined by a six-carbon chain where a double bond

exists between carbon 1 and carbon 2.[2] Two methyl groups are substituted at the carbon 3

position, creating a quaternary carbon atom adjacent to the double bond.[2] The systematic

IUPAC name for this compound is 3,3-dimethylhex-1-ene.[3]

The bonding consists of both sigma (σ) and pi (π) bonds. The double bond between C1 and C2

is composed of one σ bond and one π bond. The carbons of the double bond (C1 and C2) are

sp² hybridized, leading to a trigonal planar geometry around them. The quaternary carbon (C3)

and all other carbons in the alkyl chain are sp³ hybridized with tetrahedral geometry.
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Start: Assemble Flame-Dried Glassware

Prepare Grignard Reagent
(Propylmagnesium Chloride)

in Anhydrous Ether

Couple with 3,3-Dimethylallyl Chloride
(0°C to Room Temp)

Quench Reaction with
sat. aq. NH₄Cl

Liquid-Liquid Extraction
with Diethyl Ether

Dry Combined Organic Layers
(Anhydrous MgSO₄)

Solvent Removal
(Rotary Evaporation)

Purification by
Fractional Distillation
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Molecular Structure

Properties & Reactivity

Potential Applications

3,3-Dimethyl-1-hexene
C₈H₁₆

Key Features:
- Terminal Alkene (C1=C2)
- Quaternary Carbon (C3)

Chemical Reactivity
(Electrophilic Addition)

influences

Physical Properties
(Liquid, Flammable)

determines

Building Block for
Organic Synthesis

Monomer for
Specialty Polymers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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